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Steroids and steroid derivatives
Steroids and their derivatives are a diverse class of organic compounds characterized by a molecular framework consisting of four interconnected carbon rings, typically named ring A, B, C, and D. These molecules exhibit wide-ranging biological activities due to their structural flexibility, making them essential in various fields including medicine, research, and industry.
In medicinal chemistry, steroids such as corticosteroids are widely used for anti-inflammatory and immunosuppressive effects, while sex hormones like estrogens and androgens play crucial roles in reproductive health. Steroid derivatives have also found applications in agricultural science as growth promoters and in veterinary medicine to enhance animal performance and productivity.
Structurally, steroids can be modified at various positions to create new compounds with improved properties or novel biological activities. These modifications include changes in the side chains, ring substitution, and introduction of functional groups such as hydroxyls, aldehydes, and ketones. The diverse range of derivatives allows for targeted drug design tailored to specific physiological needs.
The synthesis of steroid derivatives often involves complex chemical reactions requiring precise control over reaction conditions and purification steps to achieve high yields and purity. Their extensive use underscores the importance of understanding their structure-activity relationships in both research and clinical applications.

Pregnane steroids
Brassinolides and derivatives
Bile acids, alcohols and derivatives
Cholesterols and derivatives
Steroidal saponins
Cholestane steroids
Hydroxysteroids
Bufanolides and derivatives
Stigmastanes and derivatives
Steroidal glycosides
Estrane steroids
Steroid lactones
Cucurbitacins
Ergostane steroids
Androstane steroids
Oxosteroids
Cycloartanols and derivatives
Physalins and derivatives
Steroid esters
20-oxosteroids
Steroids and steroid derivatives
Vitamin D and derivatives
Hydroxy bile acids, alcohols and derivatives
Cucurbitacin glycosides
Tanshinlactones and derivatives
Androgens and derivatives
Monohydroxy bile acids, alcohols and derivatives
Ergosterols and derivatives
Withanolides and derivatives
Sulfated steroids
Gluco/mineralocorticoids, progestogins and derivatives
Steroid acids
1-hydroxysteroids
Oxasteroids and derivatives
Cardenolide glycosides and derivatives
Steroidal alkaloids
Cardenolides and derivatives
Cholesteryl esters
Dihydroxy bile acids, alcohols and derivatives
Estrogens and derivatives
21-hydroxysteroids
Tetrahydroxy bile acids, alcohols and derivatives
Delta-5-steroids
Conanine-type alkaloids
Trihydroxy bile acids, alcohols and derivatives
Gorgostanes and derivatives
Spironolactones and derivatives
Azasteroids and derivatives
Cerveratrum-type alkaloids
Pentahydroxy bile acids, alcohols and derivatives
Jerveratrum-type alkaloids
17-furanylsteroids and derivatives
12-alpha-hydroxysteroids
Taurinated bile acids and derivatives
Steroid glucuronide conjugates
14-alpha-methylsteroids
Withanolide glycosides and derivatives
Spirosolanes and derivatives
Solanidines and derivatives
Delta-7-steroids
11-oxosteroids
Buxus alkaloids
Furospirostanes and derivatives
C24-propyl sterols and derivatives
12-beta-hydroxysteroids
5,6-epoxysteroids
3-beta-hydroxysteroids
4-carboxy steroids
Ecdysteroids
22,26-epiminocholestanes
16-oxosteroids
3-hydroxysteroids
Solanocapsine-type alkaloids
3-amino-22,26-epiminocholestanes
17-hydroxysteroids
Furostanes and derivatives
7-hydroxysteroids
6-hydroxysteroids
14-hydroxysteroids
19-oxosteroids
18-hydroxysteroids
12-hydroxysteroids
3-hydroxy delta-5-steroids
16-hydroxysteroids
Halogenated steroids
Samandarines
3-hydroxy delta-7-steroids
Glycinated bile acids and derivatives
3-carboxy steroids
Delta-1,4-steroids
11-hydroxysteroids
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Synthesis and Biological Evaluation of 5-Nitrovanillin in Pharmaceutical ApplicationsSynthesis and Biological Evaluation of 5-Nitrovanillin in Pharmaceutical Applications Introduction to 5-Nitrovanillin 5-Nitrovanillin is a derivative of vanillin, a well-known aromatic compound obtained from the seeds of the vanilla plant. It has gained significant attention in recent years due to its potential applications in pharmaceuticals and biomedicine. The addition of a nitro group at the...
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Ticagrelor's Mechanistic Insights in Cardiovascular Disease Therapy: A Review of Current ResearchTicagrelor's Mechanistic Insights in Cardiovascular Disease Therapy: A Review of Current Research Introduction: Ticagrelor, a potent oral antiplatelet agent, has revolutionized the treatment of cardiovascular diseases by inhibiting platelet activation and aggregation. Its unique mechanism of action makes it a cornerstone in the management of acute coronary syndromes (ACS) and percutaneous coronary...
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Camptothecin: A Promising Lead Compound in Chemical BiopharmaceuticalsCamptothecin: A Promising Lead Compound in Chemical Biopharmaceuticals Introduction to Camptothecin Camptothecin is a natural alkaloid isolated from the bark of the Chinese tree Camptotheca acuminata. It has garnered significant attention in the field of medicinal chemistry due to its potent biological activities, particularly as an anti-tumor agent. Discovered over three decades ago, camptothecin...
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(S)-2-Aminobutyramide Hydrochloride: A Chiral Amine with Therapeutic Potential in Chemical Biopharmaceuticals(S)-2-Aminobutyramide Hydrochloride: A Chiral Amine with Therapeutic Potential in Chemical Biopharmaceuticals Introduction to (S)-2-Aminobutyramide Hydrochloride (S)-2-Aminobutyramide Hydrochloride is a chiral compound that has garnered significant attention in the fields of chemistry and biomedicine. As a chiral amine, it exhibits unique properties that make it a promising candidate for various...
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Sodium Molybdate: A Promising Compound in Chemical BiopharmaceuticalsSodium Molybdate: A Promising Compound in Chemical Biopharmaceuticals Sodium molybdate, a sodium salt of molybdenum acid, has garnered significant attention in the fields of chemistry and biomedicine due to its versatile properties and potential applications. This compound, with the chemical formula Na2MoO4·2H2O, is not only a valuable reagent in analytical chemistry but also exhibits promising...